3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 3-[4-methyl-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C17H16N4S/c1-21-16(15-10-5-11-18-13-15)19-20-17(21)22-12-6-9-14-7-3-2-4-8-14/h2-11,13H,12H2,1H3/b9-6+
• InChI Key: NGNVXKLMUZIYIH-RMKNXTFCSA-N
• Canonical SMILES: CN1C(=NN=C1SCC=CC2=CC=CC=C2)C3=CN=CC=C3
• Isomeric SMILES: CN1C(=NN=C1SC/C=C/C2=CC=CC=C2)C3=CN=CC=C3
• Molecular Formula: C17H16N4S
• Molecular Weight: 308.4 g/mol
• CAS RN: 573670-09-4

Description

3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP belongs to the family of triazole derivatives and has been shown to exhibit promising biological activity in various fields of research.

Mechanism of Action

The mechanism of action of 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine is not fully understood, but it has been reported to act as an inhibitor of various enzymes such as tyrosinase, aldose reductase, and xanthine oxidase. These enzymes are involved in various biological processes such as melanin synthesis, glucose metabolism, and purine metabolism, respectively. By inhibiting these enzymes, 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine may have potential therapeutic effects in the treatment of various diseases.
Biochemical and Physiological Effects:
3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and lower blood glucose levels. 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine has also been shown to possess antioxidant properties, which may protect against oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

One advantage of 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine is its potential as a versatile chemical tool for scientific research. It has been reported to exhibit promising biological activity in various fields of research, making it a potential candidate for the development of new drugs. However, one limitation of 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine. One potential direction is the development of new drugs based on the structure of 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine. Another direction is the investigation of the mechanism of action of 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine, which may provide insights into its potential therapeutic effects. Additionally, the study of 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine in combination with other compounds may lead to the development of more effective treatments for various diseases.

Scientific Research Applications

3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit promising biological activity in the treatment of various diseases such as cancer, diabetes, and inflammation. 3-{4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazol-3-yl}pyridine has also been shown to possess antifungal, antibacterial, and antiviral properties, making it a potential candidate for the development of new drugs.